Cas no 898453-44-6 (2-amino-3-benzoyl-N-(4-bromophenyl)indolizine-1-carboxamide)

• Product Name: 2-amino-3-benzoyl-N-(4-bromophenyl)indolizine-1-carboxamide
• CAS No: 898453-44-6
• MF: C₂₂H₁₆BrN₃O₂
• MW: 434.28534412384
• CID: 5484990
• PubChem ID: 18576433
• Update Time: 2025-07-22

2-amino-3-benzoyl-N-(4-bromophenyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-benzoyl-N-(4-bromophenyl)indolizine-1-carboxamide
• STL269473
• 898453-44-6
• F2633-0319
• 2-amino-N-(4-bromophenyl)-3-(phenylcarbonyl)indolizine-1-carboxamide
• AKOS016397892

• Inchi： 1S/C22H16BrN3O2/c23-15-9-11-16(12-10-15)25-22(28)18-17-8-4-5-13-26(17)20(19(18)24)21(27)14-6-2-1-3-7-14/h1-13H,24H2,(H,25,28)
• InChI Key： RSMAVDCAOKYFBR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1C(=C(C(C2C=CC=CC=2)=O)N2C=CC=CC2=1)N)=O

Computed Properties

• Exact Mass: 433.04259g/mol
• Monoisotopic Mass: 433.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 76.6Ų

Additional information on 2-amino-3-benzoyl-N-(4-bromophenyl)indolizine-1-carboxamide

Introduction to 2-amino-3-benzoyl-N-(4-bromophenyl)indolizine-1-carboxamide (CAS No. 898453-44-6)

2-amino-3-benzoyl-N-(4-bromophenyl)indolizine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 898453-44-6, belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties. The presence of multiple functional groups, including an amino group, a benzoyl moiety, and a bromophenyl substituent, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of 2-amino-3-benzoyl-N-(4-bromophenyl)indolizine-1-carboxamide incorporates an indolizine core, which is a bicyclic structure consisting of a benzene ring fused to a pyrrolidine ring. This particular scaffold has been recognized for its versatility in medicinal chemistry, as it can serve as a privileged structure in the design of bioactive molecules. The indolizine ring system is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of additional functional groups into this core structure can further modulate its pharmacological profile, making it an attractive scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in the synthesis and characterization of indolizine derivatives due to their reported biological efficacy. Specifically, compounds containing bromophenyl groups have shown promise in various pharmacological assays. The bromine atom in the 4-position of the phenyl ring can enhance the lipophilicity of the molecule, which is often a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, brominated aromatic compounds have been explored for their potential to interact with biological targets such as enzymes and receptors, leading to inhibitory or modulatory effects.

The benzoyl group at the 3-position of the indolizine ring adds another layer of complexity to the molecule's structure. Benzoyl derivatives are well-known for their ability to influence molecular interactions through hydrogen bonding and hydrophobic effects. This functional group can also serve as a site for further chemical modification, allowing for the creation of libraries of analogs with tailored biological activities. The combination of these features makes 2-amino-3-benzoyl-N-(4-bromophenyl)indolizine-1-carboxamide a versatile platform for drug discovery efforts.

Recent studies have highlighted the importance of indolizine derivatives in addressing unmet medical needs. For instance, researchers have reported on the synthesis and evaluation of various indolizine-based compounds that exhibit potent activity against certain types of cancer cells. These studies often focus on identifying molecules that can selectively target specific pathways involved in tumor growth and progression. The amino group present in 2-amino-3-benzoyl-N-(4-bromophenyl)indolizine-1-carboxamide provides a potential site for further derivatization, enabling the development of prodrugs or conjugates that can enhance bioavailability or target delivery systems.

The pharmacokinetic properties of 2-amino-3-benzoyl-N-(4-bromophenyl)indolizine-1-carboxamide are also subjects of interest. Understanding how a molecule is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Computational modeling and experimental techniques are employed to predict and verify these properties. For example, molecular docking studies can provide insights into how this compound might interact with biological targets such as kinases or transcription factors. Additionally, physicochemical property prediction tools can estimate parameters like solubility and permeability, which are key determinants of drug efficacy.

In conclusion,2-amino-3-benzoyl-N-(4-bromophenyl)indolizine-1-carboxamide (CAS No. 898453-44-6) represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural composition suggests that it may exhibit diverse biological activities, making it a valuable scaffold for further exploration. As our understanding of molecular interactions continues to evolve,2-amino-3-benzoyl-N-(4-bromophenyl)indolizine-1-carboxamide could play a significant role in the development of new therapeutic strategies across various disease areas.